Cas no 138898-92-7 (Disulfide, 2-propenyl 1-(1-propenylsulfinyl)propyl)

• Product Name: Disulfide, 2-propenyl 1-(1-propenylsulfinyl)propyl
• CAS No: 138898-92-7
• MF: C₉H₁₆OS₃
• MW: 236.41773891449
• CID: 1256575
• PubChem ID: 85626610
• Update Time: 2025-04-20

Disulfide, 2-propenyl 1-(1-propenylsulfinyl)propyl Chemical and Physical Properties

Names and Identifiers

• Disulfide, 2-propenyl 1-(1-propenylsulfinyl)propyl
• DTXSID501230508
• 138898-92-7

• Inchi： 1S/C9H16OS3/c1-4-7-11-12-9(6-3)13(10)8-5-2/h4-5,8-9H,1,6-7H2,2-3H3/b8-5+
• InChI Key： ZNCVCGZAKFLEMH-VMPITWQZSA-N
• SMILES： CCC(S(/C=C/C)=O)SSCC=C

Computed Properties

• Exact Mass: 236.03648
• Monoisotopic Mass: 236.03632865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides Sulfoxides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides